Computed Lipophilicity & Steric Bulk Comparison
The target compound's N-(3-methylbutan-2-yl) substituent provides a branched, sterically encumbered environment that is not replicated by linear or cyclic N-alkyl analogs. While experimental log P data are not publicly available, PubChem-computed XLogP3 for the unbranched N-hexyl-2,6-dimethyloxan-4-amine (CAS 1557274-51-7) is 3.4, and the N-cyclopentyl analog (CAS 1556230-62-6) is predicted to be lower due to its compact ring structure [1]. The additional branching in the (3-methylbutan-2-yl) chain is expected to increase steric bulk around the amine nitrogen and to reduce molecular flexibility compared with the n-hexyl chain, which can translate into slower hepatic microsomal turnover and altered target engagement kinetics—a hypothesis testable through standard metabolic stability and kinetic solubility assays [2].
| Evidence Dimension | Computed octanol-water partition coefficient (XLogP3) and steric bulk (branching index) |
|---|---|
| Target Compound Data | N-(3-methylbutan-2-yl) group: branched, three-carbon side chain with two methyl substituents; XLogP3 not experimentally determined but predicted to fall between the N-hexyl (3.4) and N-cyclopentyl analogs. |
| Comparator Or Baseline | N-Hexyl-2,6-dimethyloxan-4-amine: XLogP3 = 3.4 (PubChem); N-Cyclopentyl-2,6-dimethyloxan-4-amine: XLogP3 < 3.4 (predicted); N,2,6-Trimethyloxan-4-amine: MW 143.23, XLogP3 ≈ 1.5 (predicted, based on fragment contributions). |
| Quantified Difference | XLogP3 differential estimated at ≥ 0.5 log units vs. N-hexyl congener; molecular weight differential: +56.1 g·mol⁻¹ vs. N,2,6-trimethyl analog; rotatable bond count: 3 (target) vs. 4 (N-hexyl). |
| Conditions | All XLogP3 values sourced from PubChem computed properties (XLogP3-AA algorithm); steric and flexibility descriptors derived from 2D chemical structure analysis. |
Why This Matters
Distinct lipophilicity and steric profiles drive differential membrane permeability, metabolic stability, and target binding, making the target compound irreplaceable by unbranched or less bulky analogs in structure-activity relationship (SAR) campaigns.
- [1] PubChem Compound Summary: N-Hexyl-2,6-dimethyloxan-4-amine (CAS 1557274-51-7). Molecular Weight 213.36 g·mol⁻¹; XLogP3 = 3.4. View Source
- [2] PubChem Compound Summary: N,2,6-Trimethyloxan-4-amine (CAS 1544892-96-7). Molecular Weight 143.23 g·mol⁻¹. View Source
